Cas no 1922718-20-4 (Tert-butyl 2-amino-3-(4-methyl-1,2,5-oxadiazol-3-yl)propanoate)

• Product Name: Tert-butyl 2-amino-3-(4-methyl-1,2,5-oxadiazol-3-yl)propanoate
• CAS No: 1922718-20-4
• MF: C₁₀H₁₇N₃O₃
• MW: 227.260282278061
• CID: 6238209
• PubChem ID: 121605062
• Update Time: 2025-08-05

Tert-butyl 2-amino-3-(4-methyl-1,2,5-oxadiazol-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6508172
• AKOS026740533
• 1922718-20-4
• tert-butyl 2-amino-3-(4-methyl-1,2,5-oxadiazol-3-yl)propanoate
• Tert-butyl 2-amino-3-(4-methyl-1,2,5-oxadiazol-3-yl)propanoate

• Inchi： 1S/C10H17N3O3/c1-6-8(13-16-12-6)5-7(11)9(14)15-10(2,3)4/h7H,5,11H2,1-4H3
• InChI Key： HTWPSBJYVIGDDF-UHFFFAOYSA-N
• SMILES： O(C(C(CC1C(C)=NON=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 227.12699141g/mol
• Monoisotopic Mass: 227.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 91.2Ų

Additional information on Tert-butyl 2-amino-3-(4-methyl-1,2,5-oxadiazol-3-yl)propanoate

Tert-butyl 2-amino-3-(4-methyl-1,2,5-oxadiazol-3-yl)propanoate: A Comprehensive Overview

Tert-butyl 2-amino-3-(4-methyl-1,2,5-oxadiazol-3-yl)propanoate, also known by its CAS number 1922718-20-4, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a tert-butyl group, an amino group, and a substituted oxadiazole ring. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and materials science.

The oxadiazole moiety in this compound is particularly noteworthy. Oxadiazoles are heterocyclic compounds that have gained attention due to their wide range of biological activities. Recent studies have shown that oxadiazole-containing compounds can exhibit anti-inflammatory, antitumor, and antimicrobial properties. In the case of Tert-butyl 2-amino-3-(4-methyl-1,2,5-oxadiazol-3-yl)propanoate, the presence of the methyl group on the oxadiazole ring further enhances its chemical reactivity and stability.

One of the key features of this compound is its ability to act as a precursor in the synthesis of more complex molecules. For instance, the amino group can undergo various transformations, such as alkylation or acylation, to yield derivatives with enhanced bioavailability or selectivity. This makes it an invaluable building block in medicinal chemistry. Recent advancements in catalytic methods have also enabled more efficient syntheses of this compound, reducing production costs and improving scalability.

The tert-butyl ester group in this compound plays a crucial role in modulating its physical properties. Ester groups are known to increase lipophilicity, which can improve drug absorption and distribution. However, they are also susceptible to hydrolysis under certain conditions. This dual nature makes the compound suitable for both immediate-release and controlled-release drug delivery systems. Researchers have explored various strategies to stabilize the ester group while retaining its pharmacokinetic advantages.

In terms of applications, Tert-butyl 2-amino-3-(4-methyl-1,2,5-oxadiazol-3-yl)propanoate has shown promise in the development of bioactive molecules targeting specific therapeutic areas. For example, its oxadiazole ring can be functionalized to interact with protein targets involved in cancer or neurodegenerative diseases. Recent studies have demonstrated that derivatives of this compound can inhibit key enzymes associated with Alzheimer's disease, suggesting its potential as a lead compound for drug discovery.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the coupling of an amino alcohol with an activated oxadiazole derivative under acidic or basic conditions. The tert-butyl ester is often introduced at an intermediate stage to protect sensitive functional groups during subsequent reactions. Innovations in asymmetric synthesis have also been applied to this compound, enabling the preparation of enantiomerically pure derivatives for chiral pharmacological studies.

From an environmental standpoint, the development of sustainable synthesis routes for Tert-butyl 2-amino-3-(4-methyl-1,2,5-oxadiazol-3-yl)propanoate has become a priority. Green chemistry principles have been incorporated into its production processes to minimize waste and reduce energy consumption. For instance, solvent-free reactions and catalytic systems have been employed to enhance atom economy and lower ecological impact.

In conclusion, Tert-butyl 2-amino-3-(4-methyl-1,2,5-oxadiazol-3-y)lpropanoate is a multifaceted compound with diverse applications in organic synthesis and drug development. Its unique structure and functional groups make it a valuable tool for researchers aiming to design novel bioactive molecules. As advancements in chemical synthesis and medicinal chemistry continue to evolve, this compound is expected to play an increasingly important role in addressing unmet medical needs.